Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate

• IUPAC Name: methyl 4-(thiadiazol-4-yl)benzoate
• InChI: InChI=1S/C10H8N2O2S/c1-14-10(13)8-4-2-7(3-5-8)9-6-15-12-11-9/h2-6H,1H3
• InChI Key: MREHHRJNDQCUPO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CSN=N2
• Molecular Formula: C10H8N2O2S
• DSSTOX Substance ID: DTXSID60372316
• Molecular Weight: 220.25 g/mol
• CAS No.: 254749-08-1

Description

“Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate” is a chemical compound with the molecular formula C10H8N2O2S. It is also known as “methyl 4-(thiadiazol-4-yl)benzoate” and "Benzoic acid, 4-(1,2,3-thiadiazol-4-yl)-, methyl ester".

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 220.25. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the retrieved papers.

Scientific Research Applications

1. Crystal Structure Analysis

Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate and its derivatives have been studied for their crystal structures. Such studies are crucial for understanding the intermolecular interactions and properties of these compounds. Nizammohideen et al. (2019) analyzed the crystal structures of four 3,5-diacetyl-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl derivatives, providing insights into their molecular configurations and interactions using Hirshfeld surface analysis and two-dimensional fingerprint plots (Nizammohideen et al., 2019).

2. Molecular Aggregation Studies

The study of molecular aggregation in organic solvents is another significant research area for these compounds. Matwijczuk et al. (2016) conducted spectroscopic studies on 4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol derivatives in different organic solvents, revealing the aggregation processes and their association with fluorescence effects. These findings are essential for understanding the behavior of these molecules in various environments (Matwijczuk et al., 2016).

3. Interaction with Biological Membranes

Investigations into how these compounds interact with biological membranes are also noteworthy. Kluczyk et al. (2016) explored the molecular organization of dipalmitoylphosphatidylcholine bilayers containing 4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol derivatives. Such studies help in understanding the potential biological applications and interactions of these compounds (Kluczyk et al., 2016).

4. Fluorescence Effects and Spectroscopic Studies

The fluorescence properties of this compound derivatives have been a subject of research. Matwijczuk et al. (2018) studied the fluorescence effects in bio-active compounds from this group, highlighting how molecular aggregation and amino group position influence these effects. Such studies are critical in developing applications in sensing and imaging (Matwijczuk et al., 2018).

5. Antiviral Activity Research

Research on the antiviral activities of these compounds has gained prominence, especially with the emergence of diseases like COVID-19. Rashdan et al. (2021) synthesized novel thiadiazole-based molecules and assessed their potential antiviral activity against COVID-19, illustrating the pharmacological potential of these compounds (Rashdan et al., 2021).

6. Solvent-Induced Tautomerism

Exploring the effect of solvent polarizability on the behavior of these compounds is another research focus. Matwijczuk et al. (2017) studied the keto/enol equilibrium of bioactive molecules from the 1,3,4-thiadiazole group, showing how solvent and temperature affect the tautomeric forms. This research is significant for understanding the chemical properties of these compounds in different solvents (Matwijczuk et al., 2017).